3-chloro-4-fluoro-N-(furan-2-ylmethyl)benzenesulfonamide

• IUPAC Name: 3-chloro-4-fluoro-N-(furan-2-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C11H9ClFNO3S/c12-10-6-9(3-4-11(10)13)18(15,16)14-7-8-2-1-5-17-8/h1-6,14H,7H2
• InChI Key: OKZAAICCELPWBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNS(=O)(=O)C2=CC(=C(C=C2)F)Cl
• Molecular Formula: C11H9ClFNO3S
• Molecular Weight: 289.71 g/mol

Description

3-chloro-4-fluoro-N-(furan-2-ylmethyl)benzenesulfonamide is a chemical compound that belongs to the sulfonamide family. It has been synthesized and studied for its potential applications in scientific research.

Scientific Research Applications

Crystal Structure Determination

Benzenesulfonamide derivatives, such as the ones described by Bats et al. (2001), have isomorphous crystal structures primarily determined by intermolecular C-H...O and C-H...π interactions. Their research on two isomorphous benzenesulfonamide crystal structures illustrates the importance of such compounds in understanding molecular interactions and crystal packing, which are fundamental in material science and pharmaceutical formulation. The variations in crystal packing due to different positions of Cl atoms in these derivatives underscore the subtle yet significant role of halogen atoms in molecular design and engineering (Bats, Frost, & Hashmi, 2001).

Synthesis and Catalysis

The synthesis of highly substituted N-(furan-3-ylmethylene)benzenesulfonamides through a gold(I)-catalyzed cascade reaction, as detailed by Wang et al. (2014), exemplifies the utility of benzenesulfonamide derivatives in organic synthesis. This reaction pathway, involving a rarely observed 1,2-alkynyl migration onto a gold carbenoid, enriches the field of gold carbenoid chemistry and opens new avenues for the development of complex organic molecules (Wang, Huang, Shi, Rudolph, & Hashmi, 2014).

Bioimaging and Chemosensing

Ravichandiran et al. (2020) have developed a colorimetric and fluorescence probe for the selective detection of Sn2+ ions in aqueous solutions. This probe, a benzenesulfonamide derivative, demonstrates the potential of such compounds in bioimaging and chemosensing applications, particularly for the selective and sensitive detection of metal ions in biological and environmental samples. Their work highlights the versatility of benzenesulfonamide derivatives in developing novel sensing mechanisms that could significantly impact diagnostics and environmental monitoring (Ravichandiran et al., 2020).

Antimicrobial and Anticancer Evaluation

Kumar et al. (2014) synthesized a series of benzenesulfonamide derivatives and evaluated their in vitro antimicrobial and anticancer activities. Their research contributes to the ongoing search for new therapeutic agents, demonstrating that certain benzenesulfonamide derivatives exhibit significant activity against microbial strains and cancer cell lines. This study not only underlines the therapeutic potential of benzenesulfonamide derivatives but also contributes to the understanding of their mechanism of action, paving the way for the development of new drugs (Kumar et al., 2014).